(3,5-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine

• IUPAC Name: 3,5-dimethyl-N-[(2,4,5-trimethoxyphenyl)methyl]aniline
• InChI: InChI=1S/C18H23NO3/c1-12-6-13(2)8-15(7-12)19-11-14-9-17(21-4)18(22-5)10-16(14)20-3/h6-10,19H,11H2,1-5H3
• InChI Key: NWHGRNZSMLUNJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NCC2=CC(=C(C=C2OC)OC)OC)C
• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol

Description

(3,5-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine, also known as DMPTB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DMPTB is a synthetic compound that belongs to the class of phenethylamines, which are known for their various pharmacological effects.

Mechanism of Action

The exact mechanism of action of (3,5-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine is not fully understood, but it is believed to act on the central nervous system by modulating the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine. (3,5-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine has been shown to increase the release of these neurotransmitters and inhibit their reuptake, resulting in increased synaptic transmission and enhanced cognitive function.
Biochemical and Physiological Effects
(3,5-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine has been shown to have various biochemical and physiological effects in animal models and in vitro studies. These effects include neuroprotection, anti-inflammatory activity, antioxidant activity, and modulation of the immune system. (3,5-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine has also been shown to improve memory and learning in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (3,5-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine in lab experiments is its high purity level, which ensures reproducibility and accuracy of results. (3,5-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine is also readily available and relatively inexpensive compared to other compounds with similar pharmacological properties. However, one limitation of using (3,5-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on (3,5-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine. One direction is to investigate its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to explore its potential as an antidepressant and anxiolytic agent in clinical trials. Additionally, further research is needed to elucidate the exact mechanism of action of (3,5-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine and its pharmacokinetics in humans.

Synthesis Methods

(3,5-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine can be synthesized through a multi-step reaction process involving the condensation of 3,5-dimethylphenylacetone and 2,4,5-trimethoxybenzaldehyde, followed by reduction and reductive amination. The final product is obtained as a white crystalline solid with a high purity level.

Scientific Research Applications

(3,5-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine has been studied for its potential therapeutic applications in various fields of research, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, (3,5-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine has been shown to have neuroprotective effects and enhance cognitive function in animal models of neurodegenerative diseases. In pharmacology, (3,5-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine has been investigated for its potential as a novel antidepressant and anxiolytic agent. In medicinal chemistry, (3,5-dimethylphenyl)(2,4,5-trimethoxybenzyl)amine has been used as a lead compound for the development of new drugs with improved pharmacological properties.